Cas no 2228140-00-7 ({1-(2,6-difluoro-4-methylphenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(2,6-difluoro-4-methylphenyl)methylcyclopropyl}methanamine
• CAS No: 2228140-00-7
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5877599
• PubChem ID: 165971963
• Update Time: 2025-06-10

{1-(2,6-difluoro-4-methylphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2,6-difluoro-4-methylphenyl)methylcyclopropyl}methanamine
• 2228140-00-7
• EN300-1759667
• {1-[(2,6-difluoro-4-methylphenyl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C12H15F2N/c1-8-4-10(13)9(11(14)5-8)6-12(7-15)2-3-12/h4-5H,2-3,6-7,15H2,1H3
• InChI Key： MZLXXCLPTFETQT-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1CC1(CN)CC1)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on {1-(2,6-difluoro-4-methylphenyl)methylcyclopropyl}methanamine

Comprehensive Overview of {1-(2,6-difluoro-4-methylphenyl)methylcyclopropyl}methanamine (CAS No. 2228140-00-7)

The compound {1-(2,6-difluoro-4-methylphenyl)methylcyclopropyl}methanamine (CAS No. 2228140-00-7) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its distinctive cyclopropyl and difluoromethylphenyl moieties, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its amine-functionalized backbone, which may serve as a key intermediate in synthesizing bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds like {1-(2,6-difluoro-4-methylphenyl)methylcyclopropyl}methanamine has surged due to their enhanced stability and bioavailability. Fluorination is a hot topic in medicinal chemistry, as it often improves a molecule's metabolic resistance and binding affinity. This aligns with the growing trend of precision medicine, where tailored molecular designs are critical. The presence of difluoro and methyl groups in this compound suggests potential utility in developing selective enzyme inhibitors or receptor modulators.

From a synthetic chemistry perspective, the cyclopropylmethanamine core of this compound offers intriguing possibilities for ring-opening reactions and cross-coupling transformations. Such reactions are frequently explored in high-throughput screening (HTS) workflows, a methodology dominating modern drug discovery pipelines. The compound's CAS No. 2228140-00-7 is often searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and fragment-based drug design.

Beyond pharmaceuticals, {1-(2,6-difluoro-4-methylphenyl)methylcyclopropyl}methanamine may find applications in agrochemical innovation. Fluorinated aromatic compounds are known for their pesticidal and herbicidal properties, and this molecule's methylphenyl scaffold could contribute to novel crop protection agents. Sustainability-driven research emphasizes the need for eco-friendly chemicals, and this compound’s potential biodegradability—owing to its amine group—makes it a candidate for green chemistry initiatives.

Analytical characterization of CAS No. 2228140-00-7 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods are critical for ensuring batch consistency, a priority in Good Manufacturing Practice (GMP) compliance. The compound’s chirality (if applicable) further underscores the importance of enantioselective synthesis, a trending subtopic in organic chemistry forums and patent literature.

In summary, {1-(2,6-difluoro-4-methylphenyl)methylcyclopropyl}methanamine represents a versatile building block with multifaceted applications. Its fluorine-rich architecture and amine functionality position it at the intersection of cutting-edge research, addressing contemporary challenges in drug development, sustainable agriculture, and material science. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in next-generation chemical innovations.